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Compound of Interest

Compound Name: AH 8529

Cat. No.: B162177 Get Quote

Introduction

AH 8529 is an analytical reference standard structurally classified as an opioid.[1][2] As with

many novel psychoactive substances (NPS), its physiological and toxicological properties are

not extensively documented.[1][2] This document provides a comprehensive workflow for the

forensic toxicological analysis of AH 8529 in biological matrices, intended for researchers,

scientists, and drug development professionals. The protocols outlined below are based on

established methodologies for the detection and quantification of opioids and other NPS.[3][4]

[5]

Chemical Information

Parameter Value

Formal Name
4-chloro-N-[[1-

(dimethylamino)cyclohexyl]methyl]-benzamide

CAS Number 41805-00-9

Molecular Formula C₁₆H₂₃ClN₂O

Molecular Weight 294.8 g/mol

Structure
ClC1=CC=C(C(NCC2(N(C)C)CCCCC2)=O)C=C
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Hypothesized Signaling Pathway of AH 8529
Given that AH 8529 is categorized as an opioid, it is hypothesized to act as an agonist at opioid

receptors, such as the mu (µ), delta (δ), and kappa (κ) receptors. The following diagram

illustrates a generalized opioid receptor signaling cascade.
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Caption: Hypothesized opioid receptor signaling pathway for AH 8529.
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Forensic Toxicology Workflow for AH 8529
The following workflow is designed for the comprehensive analysis of AH 8529 in forensic

toxicology laboratories. This multi-step process ensures accurate and reliable identification and

quantification.[6]

1. Sample Collection
(Blood, Urine, Hair, Tissue)

2. Sample Preparation
(e.g., SPE, LLE, Protein Precipitation)

3. Initial Screening
(Immunoassay, LC-TOF-MS)

4. Confirmation
(LC-MS/MS or GC-MS)

Presumptive Positive

5. Quantification
(Validated LC-MS/MS or GC-MS)

6. Data Review & Interpretation

7. Reporting
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. AH 8529 - Analytical Standards - CAT N°: 19368 [bertin-bioreagent.com]

3. Novel Psychoactive Substances (NPS) analysis [sciex.com]

4. mdpi.com [mdpi.com]

5. How to Test for New Psychoactive Substances | Lab Manager [labmanager.com]

6. m.youtube.com [m.youtube.com]

To cite this document: BenchChem. [Application Notes & Protocols for the Forensic
Toxicological Analysis of AH 8529]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162177#forensic-toxicology-workflow-for-ah-8529]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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